Cas no 19552-11-5 ((4-Brom-benzyl)-(2,4-dinitro-phenyl)-sulfid)

• Product Name: (4-Brom-benzyl)-(2,4-dinitro-phenyl)-sulfid
• CAS No: 19552-11-5
• MF: C₁₃H₉BrN₂O₄S
• MW: 369.190561056137
• CID: 908222
• PubChem ID: 271219
• Update Time: 2025-04-19

(4-Brom-benzyl)-(2,4-dinitro-phenyl)-sulfid Chemical and Physical Properties

Names and Identifiers

• (4-Brom-benzyl)-(2,4-dinitro-phenyl)-sulfid
• (4-Brom-1-naphthylthio)-aceton
• 2-Propanone, 1-[(4-bromo-1-naphthalenyl)thio]-
• CTK2B6098
• 19552-11-5
• DTXSID30941331
• 1-{[(4-Bromophenyl)methyl]sulfanyl}-2,4-dinitrobenzene
• NSC-114663
• NSC114663

• Inchi： 1S/C13H9BrN2O4S/c14-10-3-1-9(2-4-10)8-21-13-6-5-11(15(17)18)7-12(13)16(19)20/h1-7H,8H2
• InChI Key： XAUHWVPGZZMXDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 367.94700
• Monoisotopic Mass: 367.94664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.94000
• LogP: 5.60420